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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dimethylcyclopentanol (CAS No.
19550-46-0) was located. The following guidance is based on the safety data of structurally
similar compounds, namely cyclopentanol and 1,3-dimethylcyclopentane. It is imperative to
handle 1,3-Dimethylcyclopentanol with caution and to perform a risk assessment prior to use.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3-Dimethylcyclopentanol. The procedural
guidance herein is intended to establish safe laboratory practices and ensure proper disposal.

Summary of Key Safety and Physical Data

Below is a compilation of known physical properties for 1,3-Dimethylcyclopentanol and
relevant safety data from its structural analogs.
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1,3- 1,3- 3-
Property Dimethylcyclopent  Dimethylcyclopent  Methylcyclopentan
anol ane (Analog) ol (Analog)
Molecular Formula C7H140 C7H14 CeH120
Molecular Weight 114.19 g/mol [1][2] 98.19 g/mol [3] 100.16 g/mol
Appearance Colorless liquid[4] Colorless liquid[3] Not specified
Boiling Point 70 °C @ 20 Torr[2] Not specified Not specified
Flash Point Not available < 21 °CJ3] 55 °C[5]
NFPA Flammability Not available Not available 2[5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 1,3-Dimethylcyclopentanol. The
following table outlines the recommended PPE based on the hazards associated with

analogous compounds.
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Body Part

Recommended PPE

Eyes/Face

Tight-sealing safety goggles. A face shield
should be worn in situations with a risk of

splashing.

Skin/Body

A flame-retardant lab coat worn over clothing
made of natural fibers (e.g., cotton). Wear
appropriate protective gloves to prevent skin

exposure.

Hands

Chemical-resistant gloves are mandatory.
Based on general guidance for organic alcohols
and alkanes, Nitrile or Neoprene gloves are
recommended. Always inspect gloves for

integrity before use.

Respiratory

Work should be conducted in a well-ventilated
area or a chemical fume hood. If ventilation is
insufficient or if there is a risk of exceeding

exposure limits, a NIOSH-approved respirator

with an organic vapor cartridge should be used.

Operational Protocol for Handling 1,3-

Dimethylcyclopentanol

The following step-by-step protocol is designed to ensure the safe handling of 1,3-

Dimethylcyclopentanol from preparation to disposal.

1. Preparation and Pre-Handling Check:

o Ensure that a chemical fume hood is operational and available.

» Verify that an emergency eyewash station and safety shower are accessible.

o Assemble all necessary PPE as detailed in the table above.

 Inspect all glassware and equipment for cracks or defects.

o Have appropriate spill cleanup materials (e.g., absorbent pads, sand) readily available.

N

. Handling and Use:
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e Conduct all work involving 1,3-Dimethylcyclopentanol within a chemical fume hood.

e Ground all equipment to prevent static discharge, as the compound may be flammable.
e Use non-sparking tools.

» Avoid direct contact with skin and eyes.

o Keep containers tightly closed when not in use.

» Do not eat, drink, or smoke in the handling area.

3. Storage:

» Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.
» Keep the container tightly closed and properly labeled.

4. Spills and Accidental Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

o Large Spills: Evacuate the area and contact emergency services.

Disposal Plan

All waste containing 1,3-Dimethylcyclopentanol must be treated as hazardous waste.

o Waste Collection: Collect all liquid waste containing 1,3-Dimethylcyclopentanol in a
dedicated, labeled, and sealed container.

o Contaminated Materials: Any materials used for spill cleanup (absorbent pads, etc.) and
contaminated PPE (gloves, etc.) should be placed in a sealed bag and disposed of as
hazardous waste.

o Disposal Method: Arrange for the disposal of all hazardous waste through a licensed
chemical waste disposal company. Do not pour down the drain.
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Experimental Workflow

The following diagram illustrates the logical flow for the safe handling and disposal of 1,3-
Dimethylcyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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